Cas no 52574-06-8 ((2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 52574-06-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD19228297
• CID: 359303
• PubChem ID: 18649403
• Update Time: 2025-06-24

(2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-oxo-L-Proline
• (S)-1-Methyl-5-oxopyrrolidine-2-carboxylic acid
• L-Proline, 1-methyl-5-oxo-
• (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid
• 1-methyl-5-oxoproline
• N-methyl-5-oxoproline
• N-methylpyroglutamic acid
• 1-Methylpyroglutamic acid
• 1-METHYL-5-OXO-PROLINE
• SHLYZEAOVWVTSW-BYPYZUCNSA-N
• NE62550
• ST24035755

• MDL： MFCD19228297
• Inchi： 1S/C6H9NO3/c1-7-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,9,10)/t4-/m0/s1
• InChI Key： SHLYZEAOVWVTSW-BYPYZUCNSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1C

Computed Properties

• Exact Mass: 143.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 57.6

Experimental Properties

• PSA: 57.61

(2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid

Introduction to (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 52574-06-8)

(2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 52574-06-8) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as MOPC, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and chiral center make it an essential building block for the development of enantiomerically pure compounds, which are crucial in modern drug discovery and development.

The chemical structure of (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a methyl group and a carboxylic acid moiety. The presence of the chiral center at the 2-position imparts optical activity to the molecule, which is vital for its biological and pharmaceutical applications. The compound's ability to form stable amides and esters further enhances its utility in synthetic chemistry.

Recent advancements in the synthesis of (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid have focused on developing efficient and scalable methods to produce this compound with high enantiomeric purity. One notable approach involves the use of asymmetric catalysis, where chiral catalysts are employed to achieve high selectivity and yield. For instance, a study published in the Journal of Organic Chemistry reported a novel asymmetric hydrogenation method that yielded (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid with over 99% enantiomeric excess (ee).

In the realm of pharmaceutical research, (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid has shown promise as a precursor for the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The incorporation of MOPC into peptidomimetic structures can significantly enhance their therapeutic potential.

One specific application of (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid is in the development of inhibitors for serine proteases, which are enzymes involved in various physiological processes such as blood coagulation, inflammation, and cell signaling. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of serine protease inhibitors using MOPC as a key building block. These inhibitors exhibited potent inhibitory activity against thrombin and trypsin, making them promising candidates for treating thrombotic disorders and inflammatory conditions.

Beyond its role in pharmaceuticals, (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid has also found applications in materials science and polymer chemistry. Its ability to form stable polymers with controlled architectures has led to the development of novel materials with unique properties. For example, researchers at the University of California reported the synthesis of poly(MOPC) derivatives that exhibited excellent thermal stability and mechanical strength, making them suitable for use in advanced composite materials.

In conclusion, (2S)-1-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 52574-06-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and chiral center make it an indispensable building block for the synthesis of bioactive molecules, pharmaceuticals, and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound, further solidifying its importance in modern chemistry.